Cas no 61761-76-0 (3-Furancarboxylic acid, 5-formyl-2-phenyl-)

• Product Name: 3-Furancarboxylic acid, 5-formyl-2-phenyl-
• CAS No: 61761-76-0
• MF: C₁₂H₈O₄
• MW: 216.189523696899
• CID: 467128
• PubChem ID: 71392475
• Update Time: 2025-04-19

3-Furancarboxylic acid, 5-formyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-formyl-2-phenyl-
• 5-formyl-2-phenylfuran-3-carboxylic acid
• DTXSID40814289
• 61761-76-0

• Inchi： 1S/C12H8O4/c13-7-9-6-10(12(14)15)11(16-9)8-4-2-1-3-5-8/h1-7H,(H,14,15)
• InChI Key： LFBYAHNYIWFOQG-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.04224
• Monoisotopic Mass: 216.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.51